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Compound Name: Pamiparib maleate

Cat. No.: B15600824 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Pamiparib (formerly BGB-290) is a potent and selective inhibitor of Poly(ADP-ribose)

polymerase (PARP) enzymes, specifically PARP1 and PARP2.[1][2][3][4] Its mechanism of

action involves the inhibition of PARP's catalytic activity and the trapping of PARP-DNA

complexes, which leads to an accumulation of DNA double-strand breaks.[1][5] This is

particularly cytotoxic to cancer cells with deficiencies in homologous recombination (HR) repair

pathways, such as those with BRCA1 or BRCA2 mutations, a concept known as synthetic

lethality.[1] These application notes provide a detailed protocol for the dissolution and use of

pamiparib maleate for in vitro cell culture experiments.
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Property Data Source(s)

Solubility in DMSO >100 mg/mL [6]

Recommended Stock

Concentration
10 mM in anhydrous DMSO [7]

Storage of Powder
3 years at -20°C, 2 years at

4°C
[8]

Storage of Stock Solution (in

DMSO)

2 years at -80°C, 1 year at

-20°C
[9]

Stability in Human Plasma
Stable for at least 6 months at

-80°C
[10]

Stability in Cell Culture Media

Data not readily available. It is

recommended to perform an

in-house stability assessment.

Table 2: In Vitro Efficacy of Pamiparib

Parameter Value
Cell Line/Assay
Condition

Source(s)

PARP1 IC50 0.83 - 1.3 nM Enzymatic Assay [5][6][8]

PARP2 IC50 0.11 - 0.9 nM Enzymatic Assay [5][6][8]

Intracellular PAR

Formation IC50
0.24 nM

HeLa cells (H2O2-

induced)
[2][8]

PARP Trapping EC50 13 nM Cellular Assay [2][9]

Antiproliferative EC50

(BRCA1 mutant)
42.5 nM

HCC1395 cells (7-day

incubation)
[9]

Antiproliferative EC50

(BRCA wild-type)
> 10,000 nM

MDA-MB-231 cells (7-

day incubation)
[9]
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1. Preparation of Pamiparib Maleate Stock Solution (10 mM)

Materials:

Pamiparib maleate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber, tightly sealed vials

Calibrated pipettes and sterile tips

Protocol:

Bring the pamiparib maleate powder and anhydrous DMSO to room temperature.

Calculate the required amount of pamiparib maleate for the desired volume of 10 mM stock

solution. The molecular weight of pamiparib free base is 298.32 g/mol . Please refer to the

manufacturer's certificate of analysis for the exact molecular weight of the maleate salt.

Carefully weigh the pamiparib maleate powder and transfer it to a sterile vial.

Add the calculated volume of anhydrous DMSO to the vial.

To facilitate dissolution, vortex the solution and, if necessary, use an ultrasonic bath.[9]

Ensure the powder is completely dissolved.

Aliquot the stock solution into single-use volumes in sterile, amber, tightly sealed vials to

minimize exposure to light and moisture and to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).[9]

2. Preparation of Working Solutions in Cell Culture Medium

Materials:

10 mM Pamiparib maleate stock solution in DMSO
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Pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640, supplemented with

fetal bovine serum (FBS) and antibiotics)

Sterile microcentrifuge tubes and pipette tips

Protocol:

Thaw a single-use aliquot of the 10 mM pamiparib maleate stock solution at room

temperature.

Perform serial dilutions of the stock solution in pre-warmed complete cell culture medium to

achieve the desired final concentrations for your experiment.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is kept

low, typically below 0.1% to 0.5%, to avoid solvent-induced cytotoxicity.

Prepare a vehicle control using the same final concentration of DMSO in the cell culture

medium as the highest concentration of pamiparib maleate being tested.

Add the freshly prepared working solutions to the cells immediately. For longer experiments,

consider replenishing the medium with freshly prepared compound at regular intervals.

3. General Protocol for Assessing Pamiparib Maleate Stability in Cell Culture Medium

As specific stability data for pamiparib maleate in cell culture media is not readily available, it

is highly recommended to perform an in-house stability assessment under your specific

experimental conditions.

Materials:

Pamiparib maleate stock solution

Your specific complete cell culture medium (e.g., DMEM + 10% FBS)

Phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes
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Incubator (37°C, 5% CO2)

Analytical method for quantification (e.g., HPLC-MS/MS)

Protocol:

Prepare a working solution of pamiparib maleate in your complete cell culture medium at

the highest concentration you plan to use in your experiments.

As a control, prepare a similar solution in a simple buffer like PBS to assess inherent

chemical stability.[1]

Aliquot the solutions into sterile microcentrifuge tubes.

Incubate the tubes at 37°C in a cell culture incubator.

At various time points (e.g., 0, 2, 4, 8, 24, 48, 72 hours), remove an aliquot from each

condition.

Immediately stop potential degradation by adding a quenching solution (e.g., ice-cold

acetonitrile) and store at -80°C until analysis.[1]

Analyze the concentration of the parent pamiparib compound in each sample using a

validated analytical method like LC-MS/MS.

Plot the percentage of the compound remaining versus time to determine its stability profile

in your specific cell culture medium.
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Caption: Workflow for the preparation of pamiparib maleate solutions for in vitro use.
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Caption: Simplified signaling pathway of PARP inhibition by pamiparib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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